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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B2633875

For Researchers, Scientists, and Drug Development Professionals

Introduction

STOCK2S-26016 is a potent inhibitor of With-No-Lysine (K) (WNK) signaling.[1][2] It functions
by inhibiting the binding of WNK1 and WNK4 to SPAK (STE20/SPS1-related proline/alanine-
rich kinase) and OSR1 (Oxidative Stress Responsive Kinase 1), which in turn prevents the
phosphorylation of downstream targets such as the Na-K-CI cotransporter (NKCC1) and the
Na-Cl cotransporter (NCC).[2][3] This inhibitory action on the WNK-SPAK/OSR1 signaling
cascade makes STOCK2S-26016 a valuable tool for research in areas such as hypertension
and cancer cell migration and invasion.[1][2] Proper preparation of stock solutions is critical for
obtaining accurate and reproducible experimental results. These application notes provide
detailed protocols for the preparation, storage, and handling of STOCK2S-26016 stock
solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for STOCK2S-26016 are summarized in the
table below.
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Property Value Reference
Molecular Weight 333.38 g/mol [2]
Chemical Formula C20H19N302 [2]

CAS Number 332922-63-1 [11[2]

Purity >98% (HPLC) [2]

Cao 16 uM for WNK signaling 2]

Solubility in DMSO

=50 mg/mL (149.98 mM) to
100 mM

[1](2]

Solubility in Ethanol

50 mM (16.67 mg/mL)

[2]

Recommended Storage

Store at -20°C

[2]14](5]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of STOCK2S-26016 in

Dimethyl Sulfoxide (DMSO).

Materials:

STOCK2S-26016 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:
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o Equilibrate Reagents: Allow the vial of STOCK2S-26016 powder and the DMSO to come to
room temperature before opening to prevent condensation.

e Weighing the Compound: Accurately weigh the desired amount of STOCK2S-26016 powder.
For example, to prepare 1 mL of a 10 mM stock solution, you will need 3.33 mg of the
compound (Mass = Molarity x Volume x Molecular Weight = 0.01 mol/L x 0.001 L x 333.38
g/mol = 0.00333 g = 3.33 mg).

e Dissolving the Compound:

o Add the appropriate volume of DMSO to the vial containing the STOCK2S-26016 powder.
For 3.33 mg of the compound, add 1 mL of DMSO to achieve a 10 mM concentration.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
e Ensuring Complete Dissolution:

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If necessary, gently warm the solution to 37°C and/or use an ultrasonic bath for a few
minutes to aid in complete dissolution.[4][5]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it
is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g.,
10-50 pL) in sterile microcentrifuge tubes.[1][4][5]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Preparation of Working Solutions

This protocol describes the dilution of the stock solution to prepare working solutions for use in
experiments.

Materials:
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10 mM STOCK2S-26016 stock solution in DMSO
Appropriate cell culture medium or experimental buffer
Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM STOCK2S-26016 stock solution at
room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired cell culture
medium or experimental buffer to achieve the final working concentrations.

o Important: The final concentration of DMSO in the working solution should be kept low
(typically < 0.1%) to avoid solvent-induced cellular toxicity. Ensure that the vehicle control
in your experiments contains the same final concentration of DMSO.

Example Dilution for a 10 pM Working Solution:

o To prepare 1 mL of a 10 uM working solution from a 10 mM stock, you would perform a
1:1000 dilution.

o Add 1 pL of the 10 mM stock solution to 999 L of your cell culture medium or buffer.
o Mix thoroughly by gentle pipetting or vortexing.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment
and use them immediately.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the WNK-SPAK/OSR1 signaling pathway targeted by

STOCK2S-26016 and a general workflow for its use in cell-based assays.
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Caption: WNK-SPAK/OSRL1 signaling pathway and the inhibitory action of STOCK2S-26016.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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